Cas no 59973-08-9 (1-(ethylsulfanyl)nonane)
1-(ethylsulfanyl)nonane structure
Product Name:1-(ethylsulfanyl)nonane
CAS No:59973-08-9
MF:C11H24S
MW:188.373262405396
CID:950984
PubChem ID:292851
Update Time:2025-04-19
1-(ethylsulfanyl)nonane Chemical and Physical Properties
Names and Identifiers
-
- 1-(ethylsulfanyl)nonane
- 1-ethylsulfanylnonane
- 1-ethylsulfanyl-nonane
- 3-Thiadodecane
- AC1L6IVR
- AR-1F5269
- CTK5B0784
- ethyl nonyl sulfide
- Nonane, 1-(ethylthio)-
- Nonyl ethyl sulfid
- NSC159033
- DTXSID90303552
- NSC 159033
- LUAABLIRQSWMGZ-UHFFFAOYSA-N
- NSC-159033
- 59973-08-9
- SCHEMBL200058
- AKOS024333844
-
- Inchi: 1S/C11H24S/c1-3-5-6-7-8-9-10-11-12-4-2/h3-11H2,1-2H3
- InChI Key: LUAABLIRQSWMGZ-UHFFFAOYSA-N
- SMILES: S(CC)CCCCCCCCC
Computed Properties
- Exact Mass: 188.16002
- Monoisotopic Mass: 188.16
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 9
- Complexity: 71.4
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.2
- Topological Polar Surface Area: 25.3Ų
Experimental Properties
- Density: 0.84
- Boiling Point: 247.7°C at 760 mmHg
- Flash Point: 110.9°C
- Refractive Index: 1.456
- PSA: 0
1-(ethylsulfanyl)nonane Related Literature
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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